Cas no 634922-10-4 (Pro-Gly-OMe TFA)

• Product Name: Pro-Gly-OMe TFA
• CAS No: 634922-10-4
• MF: C₁₀H₁₅F₃N₂O₅
• MW: 300.231713533401
• MDL: MFCD16495871
• CID: 1056283
• PubChem ID: 56972861
• Update Time: 2025-05-20

Pro-Gly-OMe TFA Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-(pyrrolidine-2-carboxamido)acetate 2,2,2-trifluoroacetate
• Pro-Gly-OMe TFA
• 4-bromo-1,2-bis(phenylmethoxy)benzene
• Benzene,4-bromo-1,2-bis(phenylmethoxy)
• Methyl (S)-prolylglycinate 2,2,2-trifluoroacetate
• A868123
• methyl 2-{[(2S)-pyrrolidin-2-yl]formamido}acetate; trifluoroacetic acid
• (S)-Methyl2-(pyrrolidine-2-carboxamido)acetate2,2,2-trifluoroacetate
• AC6517
• CS-0331521
• 634922-10-4
• MFCD16495871
• SCHEMBL5231460
• AKOS022183259
• methyl 2-[[(2S)-pyrrolidine-2-carbonyl]amino]acetate;2,2,2-trifluoroacetic acid

• MDL： MFCD16495871
• Inchi： 1S/C8H14N2O3.C2HF3O2/c1-13-7(11)5-10-8(12)6-3-2-4-9-6;3-2(4,5)1(6)7/h6,9H,2-5H2,1H3,(H,10,12);(H,6,7)/t6-;/m0./s1
• InChI Key： QMLSRQCKLLGODS-RGMNGODLSA-N
• SMILES： FC(C(=O)O)(F)F.O=C([C@@H]1CCCN1)NCC(=O)OC

Computed Properties

• Exact Mass: 368.04100
• Monoisotopic Mass: 300.09330607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 18.46000
• LogP: 5.60710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Pro-Gly-OMe TFA

Comprehensive Overview of Pro-Gly-OMe TFA (CAS No. 634922-10-4): Properties, Applications, and Research Insights

The dipeptide derivative Pro-Gly-OMe TFA (CAS No. 634922-10-4) is a chemically modified compound gaining traction in pharmaceutical and biochemical research. With its methyl ester and trifluoroacetic acid (TFA) modifications, this molecule exhibits unique stability and solubility profiles, making it valuable for peptide synthesis and drug discovery. Researchers frequently search for "Pro-Gly-OMe TFA solubility" or "CAS 634922-10-4 applications," reflecting its relevance in optimizing peptide-based therapeutics.

Structurally, Pro-Gly-OMe TFA combines proline (Pro) and glycine (Gly) residues, two amino acids critical for collagen formation and cellular signaling. The addition of a methyl ester group (-OMe) enhances its lipophilicity, while the TFA salt improves purification efficiency. This dual modification addresses common challenges in peptide synthesis, such as aggregation and low yield, topics often queried as "peptide modification techniques" or "improving peptide stability."

In drug development, Pro-Gly-OMe TFA serves as a building block for bioactive peptides, particularly in neurology and immunology. Recent studies highlight its potential in modulating GPCR (G-protein-coupled receptor) pathways, a trending topic in "peptide-based drug targets" searches. Its compatibility with solid-phase peptide synthesis (SPPS) further fuels interest, as SPPS remains a gold standard for scalable production.

From a commercial perspective, demand for CAS 634922-10-4 correlates with advancements in personalized medicine and biologics. Analytical techniques like HPLC and mass spectrometry are essential for quality control, aligning with frequent searches for "peptide purity analysis." Suppliers often emphasize its >95% purity, a critical parameter for researchers investigating "high-purity peptide derivatives."

Environmental and handling considerations for Pro-Gly-OMe TFA are also noteworthy. While non-hazardous under standard conditions, its TFA component necessitates proper ventilation during large-scale use—a detail often overlooked in queries like "safe handling of peptide salts." Storage at -20°C in anhydrous conditions preserves stability, a best practice echoed in "peptide storage guidelines" discussions.

Emerging applications include its role in cosmeceuticals, where its collagen-stimulating potential aligns with the "anti-aging peptide" trend. Additionally, its use in cell-penetrating peptides (CPPs) for drug delivery systems responds to growing interest in "non-invasive therapeutic carriers."

In summary, Pro-Gly-OMe TFA (CAS No. 634922-10-4) bridges fundamental research and industrial innovation. Its multifaceted utility—from drug design to material science—positions it as a compound of sustained scientific and commercial interest, answering pressing questions in modern peptide chemistry.